Cas no 61875-53-4 (2-(2,6-dichlorophenyl)acetyl Chloride)

• Product Name: 2-(2,6-dichlorophenyl)acetyl Chloride
• CAS No: 61875-53-4
• MF: C₈H₅Cl₃O
• MW: 223.483699560165
• MDL: MFCD03424717
• CID: 3158576
• PubChem ID: 2758148
• Update Time: 2025-06-23

2-(2,6-dichlorophenyl)acetyl Chloride Chemical and Physical Properties

Names and Identifiers

• (2,6-Dichloro-phenyl)-acetyl chloride
• 2-(2,6-dichlorophenyl)acetyl chloride
• VFRDBQGBQYINBH-UHFFFAOYSA-N
• DB-016287
• (2,6-dichlorophenyl)acetyl chloride
• 2,6-dichlorophenyl acetylchloride
• (2,6-dichlorophenyl)-acetyl chloride
• G32129
• 61875-53-4
• 2-(2,6-Dichorophenyl)acetyl chloride
• 2-(2,6-dichlorophenyl)acetylchloride
• 2,6-dichlorophenylacetyl chloride
• MFCD03424717
• SCHEMBL2525484
• (2,6-Dichloro-phenyl)acetyl chloride
• 2,6-dichloro-phenylacetyl chloride
• AKOS027322464
• EN300-37076
• 2,6-Dichlorobenzeneactyl chloride
• 890-404-0
• 2-(2,6-dichlorophenyl)acetyl Chloride

• MDL： MFCD03424717
• Inchi： 1S/C8H5Cl3O/c9-6-2-1-3-7(10)5(6)4-8(11)12/h1-3H,4H2
• InChI Key： VFRDBQGBQYINBH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC(=O)Cl)Cl

Computed Properties

• Exact Mass: 221.940598g/mol
• Monoisotopic Mass: 221.940598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-(2,6-dichlorophenyl)acetyl Chloride

Professional Introduction to (2,6-Dichloro-phenyl)-acetyl chloride (CAS No. 61875-53-4)

(2,6-Dichloro-phenyl)-acetyl chloride is a versatile and highly reactive chemical compound that has garnered significant attention in the field of pharmaceutical and chemical research. With the CAS number 61875-53-4, this compound serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural properties, characterized by the presence of two chlorine atoms at the 2 and 6 positions of the phenyl ring and an acetyl chloride functional group, make it a valuable building block for medicinal chemists and organic synthesis experts.

The significance of (2,6-Dichloro-phenyl)-acetyl chloride lies in its ability to undergo a wide range of chemical transformations, including nucleophilic acyl substitution reactions, which are fundamental in the development of novel drug candidates. The electron-withdrawing nature of the chlorine substituents enhances the electrophilicity of the carbonyl carbon, facilitating its participation in various synthetic protocols. This reactivity has been leveraged in the synthesis of complex molecules such as protease inhibitors, kinase inhibitors, and other therapeutic agents targeting critical biological pathways.

Recent advancements in medicinal chemistry have highlighted the utility of (2,6-Dichloro-phenyl)-acetyl chloride in the development of small-molecule drugs. For instance, studies have demonstrated its role in constructing heterocyclic scaffolds that exhibit potent activity against infectious diseases and cancer. The compound's ability to form stable amide and ester linkages has been particularly valuable in designing molecules with improved pharmacokinetic profiles. These findings underscore its importance as a synthetic intermediate in drug discovery pipelines.

In addition to its pharmaceutical applications, (2,6-Dichloro-phenyl)-acetyl chloride has found utility in materials science and agrochemical research. Its reactivity allows for the modification of polymers and the synthesis of novel pesticides with enhanced efficacy. The compound's stability under various reaction conditions makes it a preferred choice for industrial-scale synthesis, ensuring consistent quality and yield.

The synthesis of (2,6-Dichloro-phenyl)-acetyl chloride typically involves the chlorination of an appropriately substituted phenol followed by conversion to the acetyl chloride derivative. Modern synthetic methodologies have refined these processes to improve efficiency and reduce environmental impact. Techniques such as catalytic chlorination and green chemistry principles have been employed to minimize waste and optimize reaction conditions. These innovations align with global efforts to promote sustainable chemical manufacturing practices.

Research into the biological activity of derivatives of (2,6-Dichloro-phenyl)-acetyl chloride continues to yield promising results. For example, recent studies have explored its potential as a precursor for compounds targeting neurological disorders. The structural motif present in this compound has been shown to interact with specific receptors and enzymes involved in neurodegenerative diseases, offering a new avenue for therapeutic intervention. Such discoveries highlight the compound's broad applicability across multiple therapeutic domains.

The handling and storage of (2,6-Dichloro-phenyl)-acetyl chloride require adherence to standard laboratory safety protocols due to its reactivity. While it is not classified as a hazardous material under typical conditions, proper precautions must be taken to prevent unintended reactions. Storage in cool, dry environments away from incompatible substances ensures stability and minimizes risks associated with exposure.

The future prospects for (2,6-Dichloro-phenyl)-acetyl chloride are promising, with ongoing research aimed at expanding its synthetic utility and exploring new applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to the development of novel therapeutics and advanced materials. As our understanding of molecular interactions grows, so too will the demand for high-quality intermediates like this one.